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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857

Introduction

Methyl adipate, and adipate esters in general, are increasingly utilized as primary or
secondary plasticizers in various polymer formulations. As non-phthalate plasticizers, they
represent a safer and more environmentally friendly alternative to traditional plasticizers like
dioctyl phthalate (DOP).[1][2] Adipates are known for imparting excellent low-temperature
flexibility, good UV resistance, and high plasticizing efficiency.[3][4] This document provides
detailed application notes and experimental protocols for researchers, scientists, and drug
development professionals interested in evaluating and utilizing methyl adipate in plasticizer
formulations for polymers such as Polyvinyl Chloride (PVC) and bioplastics like Polylactic Acid
(PLA).

Application Notes
Mechanism of Action

Plasticizers work by embedding themselves between the polymer chains, thus reducing the
intermolecular forces (van der Waals forces) that hold the chains together. This increases the
free volume and allows the polymer chains to move more freely, resulting in increased flexibility
and a lower glass transition temperature (Tg).[5][6] The addition of methyl adipate enhances
the workability and durability of the polymer.[5]
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Diagram 1. Mechanism of plasticization by methyl adipate.

Compatibility and Performance

The effectiveness of a plasticizer is highly dependent on its compatibility with the polymer
matrix. Adipate esters generally show good compatibility with PVC and certain bioplastics.[7][8]

e Polyvinyl Chloride (PVC): Adipate plasticizers are widely used in PVC formulations, offering
good performance at low temperatures and lower viscosity compared to phthalates.[9] They
are, however, more volatile and may have higher migration rates than some higher molecular

weight phthalates.[4]
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» Bioplastics (e.g., PLA): Methyl adipate and other adipate esters can be used to improve the
flexibility and processability of inherently brittle bioplastics like PLA.[10][11] The incorporation
of these plasticizers significantly reduces the glass transition temperature and increases the
mobility of PLA chains.[10]

Data Presentation: Performance Characteristics

The following tables summarize the typical effects of adipate plasticizers on key polymer
properties. The data is compiled from various studies and is intended for comparative
purposes.

Table 1: Effect of Adipate Plasticizer on Thermal Properties of PVC

. . . PVC with
Unplasticized PVC with DOP .
Property Adipate Ester Reference
PVC (50 phr)
(50 phr)
Glass Transition
~87.5°C -37.0°C -45.7 °C [7]
Temp. (TQ)
Reduction in Tg - 124.5 °C 133.2°C [7]
Higher
Thermal Stability  Lower Moderate (compared to [71[12]
DOP)

Note: "phr" stands for parts per hundred parts of resin.

Table 2: Effect of Adipate Plasticizer on Mechanical Properties of PVC (40 phr)

. PVC with Bio-
Property PVC with DOTP . Reference
based Adipate

Tensile Strength

~20 MPa ~15-18 MPa [13]
(Stress at Break)

Elongation at Break ~75% Up to 97% [13]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b8814857?utm_src=pdf-body
https://www.researchgate.net/publication/269353474_Adipate_and_Citrate_Esters_as_Plasticizers_for_PolyLactic_AcidThermoplastic_Starch_Sheets
https://pubs.rsc.org/en/content/articlehtml/2013/ta/c3ta12555f
https://www.researchgate.net/publication/269353474_Adipate_and_Citrate_Esters_as_Plasticizers_for_PolyLactic_AcidThermoplastic_Starch_Sheets
https://www.mdpi.com/2073-4360/14/9/1888
https://www.mdpi.com/2073-4360/14/9/1888
https://www.mdpi.com/2073-4360/14/9/1888
https://pmc.ncbi.nlm.nih.gov/articles/PMC8198469/
https://www.researchgate.net/figure/Tensile-testing-results-of-PVC-plasticizer-blends-at-40-phr-a-Representative-stress_fig3_361490059
https://www.researchgate.net/figure/Tensile-testing-results-of-PVC-plasticizer-blends-at-40-phr-a-Representative-stress_fig3_361490059
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Note: DOTP (Dioctyl terephthalate) is a common non-phthalate plasticizer.

Experimental Protocols

Detailed methodologies for evaluating the performance of methyl adipate as a plasticizer are
provided below.

Protocol 1: Preparation of Plasticized PVC Films

This protocol describes the preparation of plasticized PVC films for subsequent testing.

1. Mix PVC, Methyl Adipate, 2. Roll the mixture on 3. Mold the rolled sheet 4. Condition the films
and Stabilizer (e.g., CaSt2) laboratory rollers at into films of desired thickness (e.g., 23+2°C, 50+10% RH Ready for Testing
in a two-stage mixer. 165-175 °C for ~5 min. using a hydraulic press. for at least 24h).

Click to download full resolution via product page

Diagram 2: Workflow for preparing plasticized PVC films.

Methodology:

o Formulation: Prepare a composition consisting of 100 parts by weight of PVC resin, a
specified amount of methyl adipate (e.g., 40-50 phr), and a thermal stabilizer (e.g., 3 parts
by weight of calcium stearate).[12]

e Mixing: Homogenously mix the components in a laboratory mixer for approximately 60
minutes.[12]

e Milling: Process the mixture on a two-roll mill at a temperature of 165-175 °C for about 5
minutes to form a uniform sheet.[12]

¢ Molding: Press the milled sheet into films of a specific thickness using a hydraulic press at a
controlled temperature and pressure.

» Conditioning: Before testing, condition the prepared films according to standard procedures
(e.g., ASTM D618) for at least 24 hours at 23 £ 2 °C and 50 + 10% relative humidity to
ensure consistent and reproducible results.[14]
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Protocol 2: Evaluation of Mechanical Properties (Tensile
Testing)

This protocol is based on standards such as ASTM D882 or ASTM D638 for testing the tensile
properties of thin plastic sheeting.

1. Prepare dumbbell-shaped
specimens from conditioned films
(ASTM D638).

l

2. Mount the specimen in the
grips of a Universal Testing Machine.

l

3. Apply tensile load at a
constant crosshead speed
(e.g., 50 mm/min).

l

4. Record load and elongation
continuously until the
specimen breaks.

l

5. Calculate Tensile Strength,
Elongation at Break, and
Modulus of Elasticity.

Analyze Data
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Diagram 3: Experimental workflow for tensile testing.

Methodology:

e Specimen Preparation: Cut the conditioned plasticized films into a standard shape (e.g.,
dumbbell shape as per ASTM D638).[14]

o Testing Machine: Use a Universal Testing Machine (UTM) equipped with a suitable load cell.
e Procedure:
o Mount the specimen securely in the grips of the UTM.

o Apply a tensile load by moving the crosshead at a constant speed (e.g., 50 mm/min) until
the specimen fractures.[14][15]

o Continuously record the applied load and the elongation of the specimen.

o Data Analysis: From the resulting stress-strain curve, determine the following properties[16]
[17]:

o Tensile Strength at Break (MPa): The maximum stress the material can withstand before
breaking.[18]

o Elongation at Break (%): The percentage increase in length at the point of fracture.

o Modulus of Elasticity (MPa): A measure of the material's stiffness, calculated from the
initial linear portion of the curve.

Protocol 3: Evaluation of Thermal Properties (DSC)

This protocol uses Differential Scanning Calorimetry (DSC) to determine the glass transition
temperature (Tg), a key indicator of plasticizer efficiency.[1][2]

Methodology:
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e Sample Preparation: Accurately weigh a small sample (4-8 mg) of the plasticized film into an
aluminum DSC pan and seal it.[7][12]

e DSC Analysis:

(¢]

Place the pan in the DSC cell.

[¢]

First Heating Cycle: Heat the sample to a temperature well above its expected Tg (e.qg.,
100 °C) at a controlled rate (e.g., 2 °C/min) to erase any prior thermal history.[7][12]

[¢]

Cooling Cycle: Quench or cool the sample to a low temperature (e.g., -100 °C).

[¢]

Second Heating Cycle: Reheat the sample at the same controlled rate.

» Data Analysis: Determine the glass transition temperature (Tg) from the inflection point in the
heat flow curve of the second heating cycle. A lower Tg compared to the unplasticized
polymer indicates effective plasticization.[2][7]

Protocol 4: Evaluation of Plasticizer Migration

This protocol describes a method for determining the loss of plasticizer from a polymer matrix,
which is crucial for applications requiring long-term stability and safety.[19][20] This method is
adapted from 1SO 177:2016(E).[21][22]
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1. Cut circular specimens (50 mm diameter)
from the plasticized film.

l

2. Condition and accurately
weigh the specimens (W1).

l

3. Sandwich the specimen between
two absorbent discs (e.g., activated carbon).

l

4. Place the assembly under a
specified weight and incubate
(e.g., 24h at 70°C).

l

5. Remove the specimen, clean
its surface, and re-weigh (W2).

l

6. Calculate the percentage
of plasticizer migration.

Migration Result

Click to download full resolution via product page

Diagram 4: Workflow for plasticizer migration testing.
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Methodology:

e Specimen Preparation: Cut at least three circular specimens of 50 mm £ 1 mm in diameter
from the plasticized sheet.[22]

« Initial Weighing: Condition the specimens and weigh them accurately (W1).

o Assembly: Place each test specimen between two absorbent discs (e.g., activated carbon
paper).

 Incubation: Place the assembly between two glass plates and apply a specified pressure.
Place the entire setup in an oven at a controlled temperature (e.g., 70 °C) for a specified
duration (e.g., 24 hours).[23]

» Final Weighing: After incubation, remove the specimen, allow it to cool, carefully clean any
residue from its surface, and reweigh it (W2).

» Calculation: Calculate the percentage of plasticizer migrated using the following formula:

o Migration (%) = [(W1 - W2) / W1] x 100

Conclusion

Methyl adipate serves as an effective and environmentally benign plasticizer for a range of
polymers, including PVC and bioplastics. Its primary advantages include enhancing low-
temperature flexibility and serving as a viable alternative to regulated phthalates. The protocols
outlined in this document provide a comprehensive framework for researchers to systematically
evaluate the performance, compatibility, and permanence of methyl adipate in their specific
formulations, ensuring the development of high-quality, reliable, and safe materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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